1,2-Dichloro-3-(difluoromethoxy)benzene

• IUPAC Name: 1,2-dichloro-3-(difluoromethoxy)benzene
• InChI: InChI=1S/C7H4Cl2F2O/c8-4-2-1-3-5(6(4)9)12-7(10)11/h1-3,7H
• InChI Key: BSNOFJPCWWANKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)OC(F)F
• Molecular Formula: C7H4Cl2F2O
• Molecular Weight: 213.01 g/mol

Description

1,2-Dichloro-3-(difluoromethoxy)benzene is a halogenated aromatic compound characterized by two chlorine substituents at the 1- and 2-positions and a difluoromethoxy group (-OCF₂) at the 3-position of the benzene ring. The difluoromethoxy group confers unique electronic and steric properties, influencing reactivity and stability compared to non-fluorinated analogs .

Comparison with Similar Compounds

Structural Analogues

The compound’s structural analogs can be categorized based on substituent variations:

Compound Name	Substituents (Position)	CAS Number	Key Structural Differences
1,2-Dichloro-3-(difluoromethoxy)benzene	Cl (1,2), -OCF₂ (3)	Not Provided	Reference compound
1,2-Dichloro-3-(trifluoromethyl)benzene	Cl (1,2), -CF₃ (3)	54773-19-2	Trifluoromethyl (-CF₃) vs. difluoromethoxy
1,2-Dichloro-3-(difluoromethyl)-4-(trifluoromethoxy)benzene	Cl (1,2), -CF₂H (3), -OCF₃ (4)	2386456-49-9	Additional trifluoromethoxy group at 4-position
5-(Bromomethyl)-1,2-dichloro-3-(trifluoromethoxy)benzene	Cl (1,2), -OCF₃ (3), -CH₂Br (5)	1706435-11-1	Bromomethyl substituent introduces alkylation potential
o-Dichlorobenzene	Cl (1,2)	95-50-1	No fluorinated groups; simpler structure

Key Observations :

• Steric Hindrance : The bromomethyl group in 1706435-11-1 adds steric bulk, which may limit accessibility to reactive sites .
• Symmetry : Dichlorobenzenes (e.g., o-dichlorobenzene) lack fluorinated substituents, resulting in lower molecular complexity and distinct physical properties .

Physico-Chemical Properties

Comparative data for selected compounds (extracted from evidence):

Property	1,2-Dichloro-3-(trifluoromethyl)benzene	o-Dichlorobenzene	5-(Bromomethyl)-1,2-dichloro-3-(trifluoromethoxy)benzene
Molecular Formula	C₇H₃Cl₂F₃	C₆H₄Cl₂	C₈H₄BrCl₂F₃O
Molecular Weight	231.0 g/mol	147.0 g/mol	323.92 g/mol
Boiling Point	Not Reported	180–183°C	Not Reported
Solubility	Likely low in water (hydrophobic)	0.1 g/L (water, 20°C)	Insoluble in polar solvents
Reactivity	Susceptible to electrophilic substitution	Stable under standard conditions	Reactive at bromomethyl site (e.g., nucleophilic substitution)

Analysis :

• Molecular Weight : Fluorinated derivatives (e.g., 323.92 g/mol for 1706435-11-1) exhibit higher molecular weights due to halogen and fluorinated substituents, impacting volatility and thermal stability.
• Solubility : Fluorinated compounds generally exhibit low water solubility, favoring organic solvents .
• Thermal Stability: Trifluoromethyl and difluoromethoxy groups enhance thermal stability compared to non-fluorinated analogs like o-dichlorobenzene .